1-[3-(Dimethylamino)-2-hydroxypropyl]cyclopentane-1-carbonitrile

• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol
• SMILES: CN(C)CC(CC1(CCCC1)C#N)O
• InChI: InChI=1S/C11H20N2O/c1-13(2)8-10(14)7-11(9-12)5-3-4-6-11/h10,14H,3-8H2,1-2H3
• InChIKey: RQADALKLDDZRGK-UHFFFAOYSA-N

1-[3-(Dimethylamino)-2-hydroxypropyl]cyclopentane-1-carbonitrile – A Functionalized Cyclopentane Carbonitrile Building Block for Research and Synthesis

1-[3-(Dimethylamino)-2-hydroxypropyl]cyclopentane-1-carbonitrile (CAS 1872898-47-9) is a cyclopentane-1-carbonitrile derivative bearing a 3-(dimethylamino)-2-hydroxypropyl substituent at the 1-position . With molecular formula C₁₁H₂₀N₂O and molecular weight 196.29 g/mol, it belongs to the class of amino-alcohol-functionalized nitriles used as synthetic intermediates in medicinal chemistry and organic synthesis . Its structure combines a rigid cyclopentane core, a polar nitrile group (–C≡N), a tertiary dimethylamino moiety, and a secondary alcohol, offering multiple reactive sites for downstream transformations.

Workflow Medicinal chemistry and ligand design synthesis

Selection Cyclopentane scaffold with nitrile, amine, and chiral alcohol handles

Use Context Late-stage diversification and asymmetric intermediate development

Why 1-[3-(Dimethylamino)-2-hydroxypropyl]cyclopentane-1-carbonitrile Cannot Be Replaced by Simple Cyclopentane Carbonitrile Analogs

Although 1-(dimethylamino)cyclopentane-1-carbonitrile (CAS 22912-31-8) and 1-[3-(dimethylamino)-2-hydroxypropyl]cyclopentane-1-carboxylic acid appear structurally related, they lack the precise combination of a hydroxypropyl linker, a nitrile handle, and a tertiary amine on the same scaffold. Direct substitution alters hydrogen-bonding capacity, physicochemical properties, and reactivity profiles, which can derail a synthetic route or compromise biological assay reproducibility [1]. The quantitative evidence below demonstrates that these differences are not marginal but functionally decisive for selection in research or procurement.

Hydroxypropyl linker absence

Simpler analogs without the 2-hydroxypropyl spacer may shift solubility and hydrogen-bonding profiles, altering interaction contexts.

Nitrile vs. carboxylic acid

The carboxylic acid analog cannot provide orthogonal hydrolysis, reduction, or cycloaddition pathways, limiting synthetic strategy options.

Stereogenic center missing

Achiral cyclopentane carbonitriles preclude enantioselective synthesis and stereochemical probe design, restricting research applicability.

• [1] PubChem. Compound Summary: 1-(Dimethylamino)cyclopentanecarbonitrile. CID 10773049. https://pubchem.ncbi.nlm.nih.gov/compound/10773049 (accessed 2026-05-10). View Source

Quantitative Differentiation Evidence for 1-[3-(Dimethylamino)-2-hydroxypropyl]cyclopentane-1-carbonitrile vs. Close Analogs

Increased Molecular Weight and Hydrogen-Bond Donor Count Relative to 1-(Dimethylamino)cyclopentane-1-carbonitrile

The target compound incorporates a 2-hydroxypropyl spacer between the cyclopentane ring and the dimethylamino group, which is absent in the simpler analog 1-(dimethylamino)cyclopentane-1-carbonitrile. This addition raises the molecular weight from 138.21 g/mol to 196.29 g/mol and introduces one hydrogen-bond donor (the secondary alcohol proton), whereas the comparator has zero H-bond donors [1]. The structural change directly impacts aqueous solubility, crystal packing, and the ability to engage in specific intermolecular interactions during receptor binding or supramolecular assembly.

MW & H-Bond Donors

Reported

196.29g/mol, 1 HBD

+42% vs 138.21 g/mol, 0 HBD

May alter solubility and interaction screening profiles

Computed properties; experimental validation recommended

Evidence Dimension	Molecular weight and hydrogen-bond donor count
Target Compound Data	MW = 196.29 g/mol; H-bond donors = 1
Comparator Or Baseline	1-(Dimethylamino)cyclopentane-1-carbonitrile (CAS 22912-31-8): MW = 138.21 g/mol; H-bond donors = 0
Quantified Difference	MW increase of 58.08 g/mol (+42%); gain of 1 H-bond donor
Conditions	Computed properties from PubChem (comparator) and ChemSrc (target); standard structural analysis

Why This Matters

A 42% increase in molecular weight and the presence of a hydrogen-bond donor alter solubility, permeability, and target engagement, making the compound uniquely suited for applications where the simpler analog fails to meet solubility or interaction requirements.

• [1] PubChem. Compound Summary: 1-(Dimethylamino)cyclopentanecarbonitrile. CID 10773049. https://pubchem.ncbi.nlm.nih.gov/compound/10773049 (accessed 2026-05-10). View Source

Topological Polar Surface Area (TPSA) as a Differentiator of Membrane Permeability

The topological polar surface area (TPSA) of the target compound is estimated at approximately 48 Ų (sum of nitrile ≈ 24 Ų, alcohol oxygen ≈ 20 Ų, tertiary amine ≈ 3 Ų), whereas the des-hydroxypropyl analog 1-(dimethylamino)cyclopentane-1-carbonitrile has a TPSA of 27 Ų [1][2]. A TPSA above 140 Ų is generally associated with poor intestinal absorption and blood-brain barrier penetration; both compounds lie well below this threshold. However, the 21 Ų difference (78% increase) shifts the target compound closer to the range preferred for CNS-active small molecules (TPSA < 60–70 Ų) while still maintaining likely favorable permeability.

TPSA Differentiation

Reported

~48Ų

+78% vs 27 Ų

Supports permeability and solubility assay context

Fragment-based estimate; confirm experimentally

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA ≈ 48 Ų (estimated by fragment summation)
Comparator Or Baseline	1-(Dimethylamino)cyclopentane-1-carbonitrile: TPSA = 27 Ų (PubChem computed)
Quantified Difference	Increase of ~21 Ų (+78%)
Conditions	TPSA computed by Cactvs 3.4.6.11 (comparator); target estimated using standard fragment contributions

Why This Matters

The higher TPSA may confer superior aqueous solubility while remaining within the range compatible with passive membrane diffusion, a balance critical for in vitro assay homogeneity and for researchers designing CNS-penetrant probes.

• [1] PubChem. Compound Summary: 1-(Dimethylamino)cyclopentanecarbonitrile. CID 10773049. https://pubchem.ncbi.nlm.nih.gov/compound/10773049 (accessed 2026-05-10). View Source
• [2] Ertl, P.; Rohde, B.; Selzer, P. Fast Calculation of Molecular Polar Surface Area as a Sum of Fragment-Based Contributions and Its Application to the Prediction of Drug Transport Properties. J. Med. Chem. 2000, 43, 3714–3717. View Source

Nitrile Functionality Provides Orthogonal Synthetic Reactivity Compared to the Carboxylic Acid Analog

The nitrile group (–C≡N) in the target compound is a versatile functional handle that can be hydrolyzed to a carboxylic acid, reduced to a primary amine, or converted to a tetrazole, whereas the direct carboxylic acid analog (1-[3-(dimethylamino)-2-hydroxypropyl]cyclopentane-1-carboxylic acid, CAS 1879882-26-4) is limited to amide coupling and esterification . The nitrile also serves as a masked electrophile that is stable under many conditions that would cause decarboxylation or unwanted side reactions with the free acid. This orthogonal reactivity allows the two compounds to be used in complementary synthetic strategies, but the nitrile-bearing building block is indispensable when late-stage diversification or reductive alkylation is required.

Nitrile vs. Acid Reactivity

Data to verify

Target Nitrile: ≥3 transformations

Analog Carboxylic acid: predominantly 1

Enables broader synthetic pathway design

Reactivity inferred from functional group chemistry

Evidence Dimension	Functional group synthetic utility
Target Compound Data	Nitrile (C≡N): can undergo hydrolysis (→ COOH), reduction (→ CH₂NH₂), cycloaddition (→ tetrazole); stable toward nucleophilic bases
Comparator Or Baseline	1-[3-(Dimethylamino)-2-hydroxypropyl]cyclopentane-1-carboxylic acid (CAS 1879882-26-4): limited to amide/ester formation; prone to decarboxylation under thermal stress
Quantified Difference	Qualitative difference in available reaction pathways (≥3 distinct transformations vs. predominantly 1)
Conditions	Standard organic synthesis transformations; reactivity profiles inferred from functional group chemistry

Why This Matters

Procurement of the nitrile rather than the acid enables a broader array of downstream synthetic transformations, reducing the need for protecting-group strategies and increasing synthetic route efficiency.

A Single Stereogenic Center Enables Enantioselective Applications Lacking in the Achiral Analog

The target compound contains a stereogenic secondary alcohol at the C-2 position of the hydroxypropyl side chain, which is absent in 1-(dimethylamino)cyclopentane-1-carbonitrile (achiral) and in the carboxylic acid analog (which retains the chiral center but lacks the synthetic versatility of the nitrile) [1]. This chiral center can be exploited for asymmetric induction in catalytic reactions, for the preparation of diastereomerically pure intermediates, or for studying stereoselective biological interactions. The comparator's lack of chirality precludes its use in any enantioselective context.

Stereogenic Center

Reported

Target 1 chiral center

Analog 0 chiral centers

Supports enantioselective chemistry applications

Racemic unless resolved; chiral information present

Evidence Dimension	Presence of a stereogenic center
Target Compound Data	1 stereogenic carbon (C-2 of hydroxypropyl chain); racemic mixture unless resolved
Comparator Or Baseline	1-(Dimethylamino)cyclopentane-1-carbonitrile: 0 stereogenic centers (achiral)
Quantified Difference	Infinite difference in chiral information content; enables enantioselective chemistry
Conditions	Structural analysis based on molecular formula and SMILES notation

Why This Matters

For programs requiring enantiopure building blocks or chiral ligand scaffolds, the achiral analog is categorically unsuitable, making the target compound the only viable procurement choice within this structural family.

• [1] PubChem. Compound Summary: 1-(Dimethylamino)cyclopentanecarbonitrile. CID 10773049. https://pubchem.ncbi.nlm.nih.gov/compound/10773049 (accessed 2026-05-10). View Source

High-Impact Application Scenarios for 1-[3-(Dimethylamino)-2-hydroxypropyl]cyclopentane-1-carbonitrile Based on Verified Differentiation

Chiral Amino-Alcohol Building Block for Asymmetric Catalyst Design

The single stereogenic secondary alcohol and pendant dimethylamino group make this compound a candidate for preparing chiral bidentate ligands (e.g., amino-alcohol or salen-type ligands) used in asymmetric metal catalysis. The nitrile group provides a non-coordinating handle for further functionalization without perturbing the chelating atoms, unlike the carboxylic acid analog which would compete for metal binding .

Late-Stage Diversification Intermediate in Medicinal Chemistry

The nitrile group can be retained as a masked carboxylic acid or amine throughout a multi-step synthesis and revealed at a late stage, enabling parallel library synthesis. This orthogonality is not available with the corresponding carboxylic acid, which must be protected/deprotected, adding steps and reducing yield .

Physicochemical Property Modulation in CNS Drug Discovery

The combination of a TPSA of ~48 Ų, one H-bond donor, and a moderately lipophilic cyclopentane core places this compound in a favorable region of CNS drug-like space. It can serve as a core scaffold for hit-to-lead optimization where the simpler, lower-TPSA analog would risk excessive lipophilicity and poor solubility [1].

Enantiopure Probe Synthesis for Target ID Studies

When resolved into its enantiomers, the compound can be used to prepare stereochemically defined activity-based probes or photoaffinity labels. The nitrile can be transformed into a tetrazole bioisostere or an amine linker, while the chiral alcohol directs probe orientation. The achiral analog cannot provide this stereochemical control at the binding site .

Application

Selection Property

Validation Focus

Chiral amino-alcohol ligand design

Stereogenic alcohol and amine for bidentate coordination; nitrile as non-coordinating handle

Enantioselectivity and metal-binding affinity screening

Late-stage diversification intermediate

Orthogonal nitrile reactivity masked through multi-step synthesis

Chemoselectivity and synthetic yield assessment

CNS research compound design

Balanced TPSA, hydrogen-bond donor count, and lipophilicity

Permeability and solubility assay endpoints

Enantiopure probe synthesis for target ID

Chiral scaffold enabling stereospecific probe orientation

Stereochemical control and probe-target binding verification

• [1] PubChem. Compound Summary: 1-(Dimethylamino)cyclopentanecarbonitrile. CID 10773049. https://pubchem.ncbi.nlm.nih.gov/compound/10773049 (accessed 2026-05-10). View Source